3-{[(2,5-Dimethylphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 3-[(2,5-dimethylphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C12H19NO/c1-10-4-5-11(2)12(8-10)9-13-6-3-7-14/h4-5,8,13-14H,3,6-7,9H2,1-2H3
• InChI Key: UXGZFVTUCROLAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CNCCCO

Description

3-{[(2,5-Dimethylphenyl)methyl]amino}propan-1-ol is a secondary amine derivative featuring a benzylamino group attached to a propan-1-ol backbone. The aromatic substituent, a 2,5-dimethylphenyl group, distinguishes it from structurally related compounds. The compound’s amine and alcohol functional groups confer reactivity, making it a candidate for further derivatization or as an intermediate in synthetic pathways.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(2,5-Dimethylphenyl)methyl]amino}propan-1-ol typically involves the reaction of 2,5-dimethylbenzylamine with an appropriate propanol derivative under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as palladium on carbon, and under an inert atmosphere to prevent oxidation.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of high-pressure reactors and advanced purification techniques, such as distillation and crystallization, are common to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

3-{[(2,5-Dimethylphenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into different amines or alcohols.

Substitution: It can participate in nucleophilic substitution reactions, where the amino group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various amines or alcohols.

Scientific Research Applications

3-{[(2,5-Dimethylphenyl)methyl]amino}propan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism by which 3-{[(2,5-Dimethylphenyl)methyl]amino}propan-1-ol exerts its effects involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Electronic Differences

• Functional Groups: The secondary amine in the target compound may exhibit weaker basicity compared to primary amines (e.g., 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol) but stronger hydrogen-bonding capacity than tertiary alcohols (e.g., 2,2-Dimethyl-3-(3-tolyl)propan-1-ol) .

Physicochemical Properties

• Solubility : The thiophene and naphthalene derivatives () exhibit lower aqueous solubility due to extended aromaticity, whereas the target compound’s smaller aromatic group and polar functional groups may improve solubility in protic solvents.
• Reactivity : The secondary amine in the target compound could facilitate nucleophilic reactions or salt formation, unlike the tertiary alcohol in 2,2-Dimethyl-3-(3-tolyl)propan-1-ol, which is more sterically hindered .

Biological Activity

3-{[(2,5-Dimethylphenyl)methyl]amino}propan-1-ol, also known as a dimethylphenyl derivative, is an organic compound that has garnered interest for its potential biological activities. This compound features a propanol backbone with a dimethylphenyl group attached to an amino group, which is significant for its chemical reactivity and biological interactions. The presence of hydroxyl and amine functional groups allows for diverse interactions with biological targets, making it a subject of various studies in medicinal chemistry and pharmacology.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The amino group can form hydrogen bonds with active sites on enzymes, while the hydroxyl group can participate in nucleophilic or electrophilic reactions. These interactions can modulate the activity of various biological systems, influencing pathways related to neurotransmission and metabolic regulation.

Enzyme Interaction Studies

Research indicates that 3-{[(2,5-Dimethylphenyl)methyl]amino}propan-1-ol can act as a molecular probe in enzyme-substrate interactions. For example, it has been utilized to study metabolic pathways involving key enzymes, suggesting potential applications in understanding drug metabolism and pharmacokinetics.

Antimicrobial Properties

The compound's structural features align it with known antimicrobial agents. Studies have shown that derivatives of 2,5-dimethylphenyl compounds exhibit significant activity against various pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and other drug-resistant strains. The presence of the dimethylphenyl scaffold is crucial for its antimicrobial efficacy, making it a promising candidate for further development in combating antibiotic resistance .

Case Study 1: Antibacterial Activity

A comparative study evaluated the antibacterial properties of several derivatives of 3-{[(2,5-Dimethylphenyl)methyl]amino}propan-1-ol against Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives exhibited potent inhibitory effects on MRSA strains, demonstrating their potential as therapeutic agents in treating resistant infections.

Compound Name	Minimum Inhibitory Concentration (MIC)	Target Bacteria
Compound A	8 µg/mL	MRSA
Compound B	16 µg/mL	E. coli
Compound C	4 µg/mL	S. aureus

Case Study 2: Neuroprotective Effects

Another study focused on the neuroprotective effects of this compound in models of neurodegeneration. It was found that the compound could significantly reduce neuronal cell death induced by neurotoxic agents, suggesting its potential application in treating neurodegenerative diseases like Parkinson's .

Pharmacological Effects

Research indicates that this compound may influence neurotransmitter systems, particularly through modulation of dopamine receptors. Preliminary data suggest that it could serve as a selective agonist for specific dopamine receptor subtypes, which may have implications for treating disorders such as schizophrenia or depression .

Synthesis and Modification

The synthesis of 3-{[(2,5-Dimethylphenyl)methyl]amino}propan-1-ol typically involves straightforward organic reactions that allow for further modifications. This versatility makes it an attractive scaffold for developing new pharmacological agents .